1-ethyl-3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C22H25NO3/c1-6-23-18-10-8-7-9-17(18)22(26,21(23)25)12-19(24)20-15(4)13(2)11-14(3)16(20)5/h7-11,26H,6,12H2,1-5H3
• InChI Key: RXJHLGILIPUVAH-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=C(C(=CC(=C3C)C)C)C)O

Description

1-Ethyl-3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one, commonly known as EMBO, is a synthetic compound used in scientific research. EMBO is a potent and selective inhibitor of the protein kinase CK2, which plays a crucial role in regulating cell growth, proliferation, and survival.

Scientific Research Applications

EMBO is widely used in scientific research as a tool to study the role of CK2 in various biological processes. CK2 is overexpressed in many cancers and is therefore a potential target for cancer therapy. EMBO has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. In addition to cancer, EMBO has been used to study the role of CK2 in other diseases, such as Alzheimer's disease and inflammation.

Mechanism of Action

EMBO acts as a selective inhibitor of CK2 by binding to the ATP-binding site of the enzyme. CK2 is a serine/threonine kinase that phosphorylates a wide range of proteins involved in cell signaling, transcription, and translation. Inhibition of CK2 by EMBO leads to the downregulation of these processes, resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
EMBO has been shown to have a potent inhibitory effect on CK2 activity in vitro and in vivo. Inhibition of CK2 by EMBO leads to the downregulation of various signaling pathways, including the PI3K/Akt and MAPK pathways, resulting in the inhibition of cell growth and proliferation. EMBO has also been shown to induce apoptosis in cancer cells, further highlighting its potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

EMBO is a potent and selective inhibitor of CK2, making it an ideal tool for studying the role of CK2 in various biological processes. However, EMBO has some limitations for lab experiments. It is a synthetic compound that requires expertise in organic chemistry for its synthesis. Additionally, EMBO has poor solubility in aqueous solutions, making it difficult to use in some experiments. Finally, EMBO has not been extensively studied in vivo, and its pharmacokinetics and toxicity profiles are not well understood.

Future Directions

Despite its limitations, EMBO has great potential for future research. One possible direction is the development of more potent and selective CK2 inhibitors based on the structure of EMBO. Another direction is the study of the pharmacokinetics and toxicity profiles of EMBO in vivo, which will be crucial for its development as a cancer therapeutic. Finally, EMBO could be used to study the role of CK2 in other diseases, such as neurodegenerative diseases and inflammation.
Conclusion:
In conclusion, EMBO is a synthetic compound that has great potential as a tool for studying the role of CK2 in various biological processes. Its potent and selective inhibition of CK2 makes it an ideal candidate for cancer therapy. However, its limitations, such as its poor solubility and lack of in vivo studies, must be addressed before it can be developed as a therapeutic agent. Future research on EMBO will be crucial for the development of new cancer therapies and the understanding of CK2's role in various diseases.

Synthesis Methods

EMBO is synthesized by reacting 2-oxo-2-(2,3,5,6-tetramethylphenyl)acetic acid with ethylamine and indole-2-carboxylic acid in the presence of a coupling reagent. The resulting product is then purified by column chromatography to obtain pure EMBO. The synthesis of EMBO is a complex process that requires expertise in organic chemistry.